Cas no 39811-03-5 (5,6-dichloro-2-(chloromethyl)-1H-benzimidazole)

• Product Name: 5,6-dichloro-2-(chloromethyl)-1H-benzimidazole
• CAS No: 39811-03-5
• MF: C₈H₅Cl₃N₂
• MW: 235.497698545456
• MDL: MFCD01658453
• CID: 1511254
• PubChem ID: 38349
• Update Time: 2025-06-08

5,6-dichloro-2-(chloromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-2-(chloromethyl)-1H-benzimidazole
• 5,6-dichloro-2-chloromethyl-1H-benzoimidazole
• SCHEMBL486213
• 39811-03-5
• 2- chloromethyl-5,6-dichlorobenzimidazole
• BRN 0151313
• 5,6-Dichloro-2-(chloromethyl)-1H-benzo[d]imidazole
• AKOS017919498
• 5,6-dichloro-2-(chloromethyl)-1H-1,3-benzodiazole
• DTXSID60192879
• D76836
• IUNRBKGPVGKLNG-UHFFFAOYSA-N
• CS-0108657
• AS-8522
• BENZIMIDAZOLE, 2-CHLOROMETHYL-5,6-DICHLORO-
• 4-23-00-01123 (Beilstein Handbook Reference)
• DB-358677
• 2-Chloromethyl-5,6-dichlorobenzimidazole
• MFCD01658453

• MDL： MFCD01658453
• Inchi： 1S/C8H5Cl3N2/c9-3-8-12-6-1-4(10)5(11)2-7(6)13-8/h1-2H,3H2,(H,12,13)
• InChI Key： IUNRBKGPVGKLNG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(CCl)=N2)Cl

Computed Properties

• Exact Mass: 233.95205
• Monoisotopic Mass: 233.951831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5,6-dichloro-2-(chloromethyl)-1H-benzimidazole

Introduction to 5,6-dichloro-2-(chloromethyl)-1H-benzimidazole (CAS No. 39811-03-5)

5,6-dichloro-2-(chloromethyl)-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 39811-03-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule, featuring a benzimidazole core substituted with chloro and chloromethyl groups, has garnered considerable attention due to its versatile reactivity and potential applications in medicinal chemistry. The structural motif of this compound positions it as a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways.

The benzimidazole scaffold is renowned for its broad spectrum of biological activities, including antiviral, anticancer, and antimicrobial properties. The introduction of chlorine atoms at the 5 and 6 positions enhances the electrophilicity of the ring system, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in constructing more elaborate molecular architectures, such as peptidomimetics and kinase inhibitors. Furthermore, the presence of a chloromethyl group at the 2-position provides an additional reactive site for further functionalization, enabling the creation of diverse pharmacophores.

In recent years, 5,6-dichloro-2-(chloromethyl)-1H-benzimidazole has been explored as a key intermediate in the development of novel therapeutic agents. One particularly promising area of research involves its application in designing small-molecule inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated its utility in generating inhibitors of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. By leveraging the reactivity of the chloromethyl group, researchers have been able to introduce various substituents that enhance binding affinity and selectivity against specific CDK isoforms.

Another notable application of this compound lies in its role as a precursor in synthesizing benzimidazole-based derivatives with antimicrobial properties. The structural features of 5,6-dichloro-2-(chloromethyl)-1H-benzimidazole allow for the facile introduction of hydroxyl or amine groups, which can be further modified to produce compounds with enhanced activity against resistant bacterial strains. This has been particularly relevant in the context of rising concerns about antibiotic resistance, where innovative strategies for drug development are urgently needed.

The compound's reactivity also makes it a valuable tool in materials science and polymer chemistry. Researchers have investigated its potential as a monomer or crosslinking agent in the synthesis of functional polymers. These polymers exhibit unique properties such as biodegradability and stimuli-responsive behavior, making them suitable for applications in drug delivery systems and smart materials. The ability to incorporate benzimidazole moieties into polymer backbones enhances their thermal stability and mechanical strength, opening up new possibilities for advanced material design.

From a synthetic chemistry perspective, 5,6-dichloro-2-(chloromethyl)-1H-benzimidazole serves as a versatile building block that facilitates the construction of complex molecular frameworks. Its compatibility with various reaction conditions allows for diverse modifications, including nucleophilic aromatic substitutions, metal-catalyzed cross-coupling reactions, and condensation reactions with heterocyclic compounds. Such synthetic flexibility has enabled chemists to explore novel scaffolds with tailored biological activities, contributing to the continuous expansion of drug discovery libraries.

The pharmacological potential of this compound has been further underscored by computational studies predicting its interaction with biological targets. Molecular docking simulations have revealed that derivatives of 5,6-dichloro-2-(chloromethyl)-1H-benzimidazole can bind effectively to protein pockets involved in metabolic pathways and signal transduction cascades. These findings provide a rational basis for designing targeted therapies aimed at modulating disease-related processes. Additionally, experimental validation through high-throughput screening has identified several promising derivatives with potent inhibitory effects on relevant enzymes and receptors.

In conclusion,5,6-dichloro-2-(chloromethyl)-1H-benzimidazole (CAS No. 39811-03-5) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features and reactivity profile make it indispensable for synthesizing a wide range of bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new synthetic methodologies and pharmacological targets,this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry.